![molecular formula C20H13ClN4O3S B2393841 3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine CAS No. 1111290-59-5](/img/structure/B2393841.png)
3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several distinct functional groups, including a benzodioxol group, a chlorophenyl group, an oxadiazol group, and a pyridazine group. These groups are common in many pharmaceuticals and synthetic organic compounds, suggesting that this compound may have been synthesized for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is likely quite complex due to the presence of several different functional groups. The benzodioxol group is a fused ring system, the chlorophenyl group is a substituted aromatic ring, the oxadiazol group is a heterocyclic ring containing nitrogen and oxygen, and the pyridazine group is a six-membered ring with two nitrogen atoms .Chemical Reactions Analysis
The compound’s reactivity would depend on the specific functional groups present. For example, the benzodioxol group might undergo electrophilic aromatic substitution, while the oxadiazol group might participate in nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzodioxol and chlorophenyl groups might increase its lipophilicity, which could affect its solubility and permeability .Scientific Research Applications
Antibacterial and Antimicrobial Applications
Research into heterocyclic compounds containing sulfonamido moieties, similar in complexity to the compound , has indicated significant potential in the development of antibacterial agents. For example, Azab et al. (2013) explored the synthesis of novel heterocyclic compounds with a focus on their antibacterial evaluation, finding that certain synthesized compounds demonstrated high antibacterial activity. This suggests that similar compounds might also hold promise as antibacterial agents, offering a potential research avenue for the compound (Azab, Youssef, & El-Bordany, 2013).
Antiviral Activity
In the realm of antiviral research, compounds bearing structural similarities have been synthesized and tested for their efficacy against viruses. Hashem et al. (2007) synthesized a variety of heterocyclic systems bearing a pyrazolyl group and evaluated them for antiviral activity, uncovering promising activities against specific viruses. Such findings underscore the potential of complex heterocyclic compounds, including the one under discussion, in contributing to antiviral drug development (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).
Antitumor Applications
The search for new antitumor agents has also led to the investigation of heterocyclic compounds. Hafez et al. (2017) synthesized novel thiophene and thieno[3,2-d]pyrimidine derivatives, assessing them for their antitumor and antibacterial properties. Their research revealed that some compounds exhibited higher activity against cancer cell lines than doxorubicin, a widely used chemotherapeutic agent. This highlights the potential for compounds like "3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine" to be explored for their antitumor properties (Hafez, Alsalamah, & El-Gazzar, 2017).
Future Directions
The future research directions for this compound would likely depend on its intended use. If it’s being studied as a potential pharmaceutical, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, or evaluating its efficacy and safety in preclinical and clinical trials .
properties
IUPAC Name |
5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClN4O3S/c21-14-4-1-12(2-5-14)20-22-18(28-25-20)10-29-19-8-6-15(23-24-19)13-3-7-16-17(9-13)27-11-26-16/h1-9H,10-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRSVHKGBDHQDQM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN=C(C=C3)SCC4=NC(=NO4)C5=CC=C(C=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClN4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.